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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AH 8529 is an analytical reference standard structurally classified as an opioid.[1][2] It is

intended for use in research and forensic applications. As the physiological and toxicological

properties of AH 8529 are not yet fully understood, it is crucial to handle this compound with

appropriate safety measures in a laboratory setting.[1][2] This document provides detailed

application notes and protocols for the utilization of AH 8529 as a reference standard in

analytical methodologies.

Physicochemical and Solubility Data
A summary of the key quantitative data for AH 8529 is presented in the table below for easy

reference. This information is critical for the preparation of stock solutions and experimental

standards.
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Property Value

Formal Name
4-chloro-N-[[1-

(dimethylamino)cyclohexyl]methyl]-benzamide

CAS Number 41805-00-9

Molecular Formula C₁₆H₂₃ClN₂O

Formula Weight 294.8 g/mol

Purity ≥98%

Formulation A crystalline solid

λmax 234 nm

Solubility

    DMF 50 mg/mL

    DMSO 30 mg/mL

    Ethanol 50 mg/mL

    Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Storage -20°C

Stability ≥ 5 years

Data sourced from Cayman Chemical.[1]

Application: Qualitative and Quantitative Analysis of
Novel Synthetic Opioids
AH 8529 serves as a crucial reference standard for the identification and quantification of

emerging synthetic opioids in forensic and research samples. Its primary application lies in

chromatographic and mass spectrometric techniques, such as Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The use of a certified reference standard like AH 8529 is essential for:
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Method Development and Validation: Establishing and verifying the accuracy, precision, and

sensitivity of analytical methods for the detection of novel psychoactive substances.

Compound Identification: Confirming the presence of a specific analyte in a sample by

comparing its retention time and mass spectrum to that of the known standard.

Quantification: Determining the concentration of an analyte in a sample by creating a

calibration curve with known concentrations of the reference standard.

Experimental Protocols
Below are generalized protocols for the use of AH 8529 as a reference standard in LC-MS/MS

analysis. These protocols should be adapted and optimized for specific instrumentation and

sample matrices.

Protocol 1: Preparation of Stock and Working Standard
Solutions
Objective: To prepare accurate and stable stock and working solutions of AH 8529.

Materials:

AH 8529 analytical reference standard

LC-MS grade solvent (e.g., methanol, acetonitrile, or DMSO)

Calibrated analytical balance

Volumetric flasks (Class A)

Calibrated micropipettes

Procedure:

Stock Solution Preparation (e.g., 1 mg/mL): a. Allow the vial of AH 8529 to equilibrate to

room temperature before opening. b. Accurately weigh a precise amount (e.g., 1 mg) of AH
8529 using a calibrated analytical balance. c. Transfer the weighed compound to a clean

volumetric flask (e.g., 1 mL). d. Add a small amount of the chosen solvent to dissolve the
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compound completely. e. Bring the solution to the final volume with the solvent. f. Stopper

the flask and invert several times to ensure homogeneity. g. Store the stock solution at an

appropriate temperature (e.g., -20°C) in a tightly sealed, light-protected container.

Working Standard Solution Preparation: a. Prepare a series of working standard solutions by

performing serial dilutions of the stock solution with the appropriate solvent or mobile phase.

b. The concentration range of the working standards should encompass the expected

concentration of the analyte in the samples. c. These working standards will be used to

generate a calibration curve for quantitative analysis.

Protocol 2: Sample Analysis by LC-MS/MS
Objective: To identify and quantify an analyte in a sample using AH 8529 as a reference

standard.

Materials:

Prepared working standard solutions of AH 8529

Prepared sample extracts

LC-MS/MS system with appropriate column and mobile phases

Data acquisition and analysis software

Procedure:

Method Development: a. Optimize the chromatographic conditions (e.g., column, mobile

phase composition, gradient, flow rate, and column temperature) to achieve good separation

and peak shape for AH 8529. b. Optimize the mass spectrometer parameters (e.g.,

ionization source, collision energy, and precursor/product ion transitions) for sensitive and

specific detection of AH 8529.

Calibration Curve Generation: a. Inject the prepared working standard solutions in increasing

concentrations into the LC-MS/MS system. b. Generate a calibration curve by plotting the

peak area of the analyte against the known concentration of each standard. c. The

calibration curve should have an acceptable correlation coefficient (e.g., R² > 0.99).
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Sample Analysis: a. Inject the prepared sample extracts into the LC-MS/MS system using

the same method as for the standards. b. Identify the analyte in the sample by comparing its

retention time and the ratio of its quantifier and qualifier ion transitions to those of the AH
8529 reference standard.

Quantification: a. Determine the concentration of the analyte in the sample by interpolating

its peak area from the generated calibration curve.

Diagrams
The following diagrams illustrate the general workflow for using a reference standard in a

forensic laboratory and a conceptual representation of a typical analytical workflow.
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Caption: Forensic analysis workflow using a reference standard.
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Caption: General analytical workflow for sample analysis.

Disclaimer: AH 8529 is for research and forensic use only and is not for human or veterinary

use. All laboratory procedures should be conducted in accordance with institutional and

national safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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